Cas no 1403564-90-8 ((2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine)

• Product Name: (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine
• CAS No: 1403564-90-8
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5169877
• Update Time: 2025-05-25

(2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine
• 1H-Pyrazol-4-amine, N-[(2-methyl-3-furanyl)methyl]-

• Inchi： 1S/C9H11N3O/c1-7-8(2-3-13-7)4-10-9-5-11-12-6-9/h2-3,5-6,10H,4H2,1H3,(H,11,12)
• InChI Key： XZUBYDULZUMTFS-UHFFFAOYSA-N
• SMILES： N1C=C(NCC2C=COC=2C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine

Comprehensive Overview of (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine (CAS No. 1403564-90-8)

(2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine is a specialized organic compound with a unique molecular structure that combines furan and pyrazole moieties. This compound, identified by its CAS No. 1403564-90-8, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both 2-methyl-furan and 1H-pyrazole groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine has surged, driven by advancements in medicinal chemistry and green chemistry. Researchers are particularly interested in its role as a scaffold for designing kinase inhibitors and antimicrobial agents. Its structural features align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms. This compound's synthetic accessibility and modifiable functional groups further enhance its appeal for high-throughput screening.

The agrochemical industry has also explored CAS No. 1403564-90-8 for developing next-generation pesticides with improved environmental compatibility. Its furan derivatives exhibit promising pest resistance properties, addressing global concerns about sustainable agriculture. A 2023 study highlighted its potential as a biodegradable alternative to conventional agrochemicals, resonating with the ESG (Environmental, Social, and Governance) priorities of modern enterprises.

From a synthetic chemistry perspective, the compound's amine linkage between 2-methyl-furan-3-ylmethyl and 1H-pyrazol-4-yl groups offers intriguing structure-activity relationship (SAR) possibilities. Computational chemists frequently investigate its molecular docking profiles using machine learning algorithms, a methodology dominating recent ACS (American Chemical Society) publications. Its logP value and hydrogen bond acceptors make it a candidate for blood-brain barrier penetration studies in central nervous system (CNS) drug development.

Quality control protocols for 1403564-90-8 emphasize HPLC purity verification and NMR characterization, reflecting industry standards for high-value intermediates. Suppliers often highlight its batch-to-batch consistency, a critical factor for contract research organizations (CROs) engaged in preclinical trials. The compound's stability under ambient storage conditions adds practical advantages for logistics, a frequently searched topic in chemical procurement forums.

Emerging applications include its use in material science for designing organic semiconductors, where its electron-rich heterocycles contribute to charge transport properties. This aligns with the booming flexible electronics market, where researchers seek small-molecule precursors for OLED (organic light-emitting diode) technologies. Patent analyses reveal growing IP activity around furan-pyrazole hybrids, positioning (2-Methyl-furan-3-ylmethyl)-(1H-pyrazol-4-yl)-amine as a compound with cross-industry relevance.

For laboratory handling, standard personal protective equipment (PPE) protocols apply, though its non-hazardous classification simplifies workplace safety considerations. The compound's MSDS (Material Safety Data Sheet) typically notes low acute toxicity, making it suitable for standard fume hood operations. These practical aspects are frequently addressed in laboratory safety webinars and chemical handling guidelines shared on platforms like ResearchGate.